Cas no 74470-33-0 (4-Pyridinecarboxylic acid, 1,2-dihydro-2-thioxo-, methyl ester)

4-Pyridinecarboxylic acid, 1,2-dihydro-2-thioxo-, methyl ester is a heterocyclic compound featuring a pyridine core functionalized with a thioxo group and a methyl ester moiety. This structure imparts reactivity useful in organic synthesis, particularly as a building block for pharmaceuticals and agrochemicals. The thioxo group enhances nucleophilic character, facilitating further derivatization, while the ester functionality offers versatility in hydrolysis or transesterification reactions. Its stability under standard conditions ensures ease of handling and storage. The compound is valued for its role in constructing complex molecular frameworks, making it a practical intermediate in medicinal chemistry and material science applications.
4-Pyridinecarboxylic acid, 1,2-dihydro-2-thioxo-, methyl ester structure
74470-33-0 structure
Product Name:4-Pyridinecarboxylic acid, 1,2-dihydro-2-thioxo-, methyl ester
CAS No:74470-33-0
MF:C7H7NO2S
MW:169.200980424881
CID:530811
PubChem ID:819385
Update Time:2025-06-08

4-Pyridinecarboxylic acid, 1,2-dihydro-2-thioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarboxylic acid, 1,2-dihydro-2-thioxo-, methyl ester
    • 2-Mercapto-isonicotinic acid Methyl ester
    • methyl 2-sulfanylidene-1H-pyridine-4-carboxylate
    • DTXSID20356076
    • AKOS006278770
    • methyl 2-sulfanylisonicotinate
    • Methyl2-thioxo-1,2-dihydropyridine-4-carboxylate
    • SCHEMBL970663
    • SCHEMBL20590835
    • F18003
    • 74470-33-0
    • Inchi： 1S/C7H7NO2S/c1-10-7(9)5-2-3-8-6(11)4-5/h2-4H,1H3,(H,8,11)
    • InChI Key： DIJUYHAQXXEXFL-UHFFFAOYSA-N
    • SMILES： S=C1C=C(C(=O)OC)C=CN1

Computed Properties

  • Exact Mass: 169.01981
  • Monoisotopic Mass: 169.01974964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 70.4Ų

Experimental Properties

  • Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 115 ºC
  • Boiling Point: 247.4±50.0 ºC (760 Torr),
  • Flash Point: 103.4±30.1 ºC,
  • Solubility: Slightly soluble (3.4 g/l) (25 º C),
  • PSA: 38.33

4-Pyridinecarboxylic acid, 1,2-dihydro-2-thioxo-, methyl ester Pricemore >>

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